Cas no 32890-88-3 (2,6-Difluoro-3-methylbenzoic acid)

32890-88-3 structure
Product Name:2,6-Difluoro-3-methylbenzoic acid
CAS No:32890-88-3
Molecular Formula:C8H6O2F2
Molecular Weight:172.12884
MDL:MFCD01631332
CID:88989
PubChem ID:2774142
2,6-Difluoro-3-methylbenzoic acid Properties
Names and Identifiers
-
- 2,6-Difluoro-3-methylbenzoic acid
- 2,6-Difluor-3-methylbenzoesaeure
- 2,6-Difluoro-m-toluic acid
- 3-Carboxy-2,4-difluorotoluene
- AC1MCO01
- ACMC-1AF95
- CTK4G9505
- SureCN1018937
- 32890-88-3
- Z1201621151
- EN300-115865
- AKOS005258506
- A875498
- 2,6-Difluoro-3-methylbenzoic acid, 97+%
- MFCD01631332
- JS-4165
- 2,6-difluoro-3-methyl-benzoic Acid
- F52725
- 2,6-Difluoro-3-methylbenzoicacid
- QZIVNVIPFGKDQE-UHFFFAOYSA-N
- SCHEMBL1018937
- DTXSID90378907
- CS-W017621
- SY061861
-
- MDL: MFCD01631332
- InChIKey: QZIVNVIPFGKDQE-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H6F2O2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
- SMILES: CC1=C(C(=C(C=C1)F)C(=O)O)F
Computed Properties
- Exact Mass: 172.03358
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 172.034
- Heavy Atom Count: 12
- Complexity: 184
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- LogP: 1.97140
- PSA: 37.3
- Refractive Index: 1.511
- Boiling Point: 246.4°Cat760mmHg
- Melting Point: 138-142°C
- Flash Point: 102.8°C
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.359
2,6-Difluoro-3-methylbenzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003BMB-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 98% | 1g |
$18.00 | 2025-02-19 | |
A2B Chem LLC | AB54227-250mg |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 98 | 250mg |
$12.00 | 2024-04-20 | |
Aaron | AR003BUN-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 97% | 1g |
$10.00 | 2025-01-22 | |
abcr | AB129842-1g |
2,6-Difluoro-3-methylbenzoic acid, 97+%; . |
32890-88-3 | 1g |
€68.50 | |||
Alichem | A010011364-250mg |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 97% | 250mg |
$504.00 | 2023-09-02 | |
Ambeed | A447351-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 98% | 1g |
$24.0 | ||
Apollo Scientific | PC0246-1g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 97% | 1g |
£16.00 | 2025-02-19 | |
Chemenu | CM157996-100g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 95% | 100g |
$527 | ||
Crysdot LLC | CD12083193-100g |
2,6-Difluoro-3-methylbenzoic acid |
32890-88-3 | 95+% | 100g |
$564 | ||
Enamine | EN300-115865-0.05g |
2,6-difluoro-3-methylbenzoic acid |
32890-88-3 | 95% | 0.05g |
$19.0 | 2023-04-20 |
2,6-Difluoro-3-methylbenzoic acid Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:32890-88-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:32890-88-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
2,6-Difluoro-3-methylbenzoic acid Related Literature
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Cheng Wang,Sergio Grunder,Sanjeev K. Dey,Amy A. Sarjeant Chem. Commun., 2012,48, 9245-9247
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Rahul Jain,Tony J. Gibson,Mark S. Mashuta,Robert M. Buchanan,Craig A. Grapperhaus Dalton Trans., 2016,45, 18356-18364
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Meili Yin,Jinsong Ren,Xiaogang Qu Chem. Commun., 2012,48, 6556-6558
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F. Agulló-Rueda,V. Torres-Costa J. Mater. Chem. C, 2021,9, 6579-6588
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5. Three cation-templated Cu(i) self-assemblies: synthesis, structures, and photocatalytic properties†Man-Man Xu,Yao Li,Lin-Jie Zheng,Yun-Yin Niu,Hong-Wei Hou New J. Chem., 2016,40, 6086-6092
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J. Vähäkangas,P. Lantto,J. Vaara,M. Huttula,W. Cao Chem. Commun., 2017,53, 5428-5431
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Shaowei Zhang,Yuan Wang,Junwei Zhao,Pengtao Ma,Jingping Wang,Jingyang Niu Dalton Trans., 2012,41, 3764-3772
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Yanyan Hu,Lu Shen,Liupeng Wang,Tingting Yuan,Yi Sun,Yawen Yuan,Wei Qian,Jin Yang Anal. Methods, 2016,8, 6903-6908
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10. Back cover
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:32890-88-3)2,6-Difluoro-3-methylbenzoic acid

Purity:99%
Quantity:25g
Price($):230.0